tert-Butyl (4aR,6S,7aS)-rel-6-amino-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate

• IUPAC Name: tert-butyl (4aR,6S,7aS)-6-amino-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridine-2-carboxylate
• InChI: InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-5-4-9-6-11(14)7-10(9)8-15/h9-11H,4-8,14H2,1-3H3/t9-,10-,11+/m1/s1
• InChI Key: HGCLQZXASSWTRJ-MXWKQRLJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2CC(CC2C1)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H]2C[C@@H](C[C@@H]2C1)N
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

This compound is a chemical with the molecular formula C14H26N2O2. It’s a derivative of cyclopenta[c]pyridine, a bicyclic compound consisting of a pyridine ring fused to a cyclopentane.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC, and more. High-quality images of 3D molecular structure, molecular surface, and molecular orbitals of this compound are available.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 241.33. Other properties such as boiling point, density, and pKa are predicted to be 345.0±25.0 °C, 1.117±0.06 g/cm3, and 15.18±0.20 respectively.

Scientific Research Applications

Synthesis and Molecular Structure Analysis

The compound tert-Butyl (4aR,6S,7aS)-rel-6-amino-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate has been a subject of interest in various synthetic and characterization studies. For instance, it has been used in the synthesis of complex molecules like 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, which are then coupled with aromatic aldehydes to afford Schiff base compounds. These compounds have been characterized using FTIR, NMR spectroscopy, and X-ray crystallographic analysis, revealing intricate details about their molecular and crystal structures, including specific intramolecular hydrogen bonding patterns (Çolak, Karayel, Buldurun, & Turan, 2021).

Conformational Studies and Three-dimensional Analysis

The octahydro-1H-cyclopenta[b]pyridine scaffold, derived from the title compound, has been studied for its conformational properties. This analysis revealed that the scaffold can be considered truly three-dimensional, providing valuable information for the design of conformationally restricted analogs of bioactive molecules (Melnykov, Volochnyuk, Ryabukhin, Rusanov, & Grygorenko, 2018).

Chemical Reactivity and Synthesis of Derivatives

Further chemical exploration of this compound has led to the synthesis of various derivatives. For example, studies involving tert-butyl 6-(2-hydroxyethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate have shown how intramolecular nucleophilic opening of the oxirane ring can lead to new compounds with potential applications in medicinal chemistry (Moskalenko & Boev, 2014).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It would depend on the context in which the compound is used, such as in a biological system or a chemical reaction.

Future Directions

The future directions for research on this compound could involve exploring its potential applications in various fields, such as pharmaceuticals, materials science, or chemical synthesis. Further studies could also investigate its physical and chemical properties in more detail.